Cas no 50636-57-2 (6-(4-bromophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 50636-57-2
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• MDL: MFCD00203488
• CID: 366848
• PubChem ID: 689073
• Update Time: 2025-11-02

6-(4-bromophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,6-(4-bromophenyl)-
• 3-(4-bromophenyl)-1H-pyridazin-6-one
• 6-(4-BroMophenyl)-3(2H)pyridazinone
• 6(4-BROMOPHENYL)-3(2H)PYRIDAZINONE
• F1967-0282
• 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one
• EN300-31117
• CS-15943
• BB 0242560
• CS-0072096
• 6-(4-Bromophenyl)-3(2H)-pyridazinone
• DTXSID90351033
• AKOS005531194
• 6-(4-Bromo-phenyl)-pyridazin-3-ol
• 6-(4-bromophenyl)pyridazin-3-ol
• FT-0710658
• 6-(4-bromophenyl)pyridazin-3(2 h )-one
• 6-(4-Bromophenyl)-2H-pyridazin-3-one
• 6-(4-Bromo-phenyl)-2H-pyridazin-3-one
• D72014
• AKOS005207371
• MFCD00203488
• 6-(4-bromophenyl)pyridazin-3(2H)-one
• 6-(p-bromophenyl)-3(2H)-pyridazinone
• SCHEMBL928226
• 50636-57-2
• 3(2H)-Pyridazinone, 6-(4-bromophenyl)-
• STK661394
• DA-42272
• ALBB-028394

• MDL： MFCD00203488
• Inchi： 1S/C10H7BrN2O/c11-8-3-1-7(2-4-8)9-5-6-10(14)13-12-9/h1-6H,(H,13,14)
• InChI Key： SXDHLGDAZQDUBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 249.97400
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Melting Point: 247-250°C
• PSA: 45.75000
• LogP: 2.19940

Additional information on 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one (CAS No. 50636-57-2): Properties, Applications, and Market Insights

6-(4-bromophenyl)-2,3-dihydropyridazin-3-one (CAS No. 50636-57-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated heterocyclic compound features a pyridazinone core, which is known for its diverse biological activities. The presence of a 4-bromophenyl group enhances its potential as a key intermediate in drug discovery and material science applications.

The molecular structure of 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one combines aromatic and heterocyclic elements, making it a versatile building block in synthetic chemistry. Researchers have explored its utility in designing novel pharmaceutical agents, particularly in the development of anti-inflammatory and antimicrobial compounds. Its unique structural features also make it a candidate for organic electronics, where brominated aromatic compounds often serve as crucial components.

Recent studies highlight the growing interest in pyridazinone derivatives due to their potential in addressing global health challenges. For instance, the search for new antiviral compounds has led scientists to investigate 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one as a scaffold for drug development. This aligns with current trends in pharmaceutical research, where heterocyclic compounds are increasingly valued for their bioactivity and structural diversity.

From a synthetic perspective, 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one can be prepared through various routes, including condensation reactions and cyclization strategies. The bromine atom at the para position of the phenyl ring offers excellent opportunities for further functionalization via cross-coupling reactions, a topic of significant interest in modern organic synthesis. This characteristic makes the compound particularly valuable for researchers working on structure-activity relationship studies.

The compound's physical properties, including its melting point, solubility profile, and stability characteristics, make it suitable for various laboratory and industrial applications. While specific data may vary depending on the synthetic route and purification methods, 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one typically appears as a crystalline solid with moderate solubility in common organic solvents, a feature that facilitates its handling in chemical transformations.

In the context of material science, the brominated aromatic nature of this compound has sparked interest in its potential applications in organic semiconductors and photovoltaic materials. The push toward sustainable energy solutions has increased demand for novel organic electronic materials, positioning 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one as a compound worth investigating in this rapidly evolving field.

Market analysis indicates steady growth in demand for specialized heterocyclic compounds, with pyridazinone derivatives representing an important segment. The pharmaceutical industry's continuous search for new molecular entities drives much of this demand, particularly in therapeutic areas such as central nervous system disorders and metabolic diseases. As a result, 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one has become a subject of interest for both academic researchers and industrial chemists.

Quality control and analytical characterization of 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. Recent advances in analytical technology have improved the ability to characterize such compounds with greater precision, supporting their use in high-value applications.

From a regulatory perspective, 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers and manufacturers should always consult current regulations in their specific region, as chemical regulations continue to evolve in response to new scientific understanding and environmental considerations.

The future outlook for 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one appears promising, particularly as interest grows in targeted drug delivery systems and precision medicine. The compound's structural features make it a potential candidate for conjugation with various drug molecules or as part of more complex pharmaceutical formulations. Additionally, its application in chemical biology as a probe or tool compound continues to expand our understanding of biological systems.

For researchers considering working with 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one, it's important to note that proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, all chemicals require careful management to ensure safe laboratory practices and environmental protection.

In conclusion, 6-(4-bromophenyl)-2,3-dihydropyridazin-3-one (CAS No. 50636-57-2) represents an important compound in modern chemical research with diverse applications across pharmaceuticals, materials science, and chemical biology. Its unique structural features and synthetic versatility position it as a valuable tool for scientists addressing some of today's most pressing challenges in health and technology.